2-(3-Nitrophenyl)-1H-imidazol-4-amine

• Molecular Formula: C9H8N4O2
• Molecular Weight: 204.19 g/mol
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NC=C(N2)N
• InChI: InChI=1S/C9H8N4O2/c10-8-5-11-9(12-8)6-2-1-3-7(4-6)13(14)15/h1-5H,10H2,(H,11,12)
• InChIKey: PBKWMOFWNXJNOB-UHFFFAOYSA-N

2-(3-Nitrophenyl)-1H-imidazol-4-amine: Overview and Key Properties

2-(3-Nitrophenyl)-1H-imidazol-4-amine (CAS 2060032-09-7, molecular formula C9H8N4O2, molecular weight 204.19) is a heterocyclic small molecule featuring an imidazole core with a primary amine at the 4-position and a 3-nitrophenyl substituent at the 2-position . The meta-nitro substitution pattern distinguishes it electronically and sterically from the more common para-nitro imidazole analogs, while the free 4-amino group provides a synthetic handle for further derivatization [1]. This compound is commercially available at 95% purity from suppliers such as Leyan (product number 2026337) and is listed on ChemSrc, indicating its current use as a research chemical and building block in medicinal chemistry campaigns .

Meta-nitrophenyl substitution pattern differentiates from para-nitro analogs

Free 4-amino group enables amide coupling, reductive amination, or urea formation

Suitable as a building block for medicinal chemistry and probe development

• [1] Xu, W.; Yao, H.; Zhang, X.; Peng, C.; Li, L.; Zhang, Y.; Qian, S.; Yang, L.; Wang, Z. K2CO3 Promoted Cascade Reaction for the Preparation of 1H-Imidazol-4-yl-1-amine Derivatives. Letters in Organic Chemistry, 2020, 17(2), 127-132. View Source

Why Generic Imidazole Analogs Cannot Substitute This Compound

Substituting 2-(3-nitrophenyl)-1H-imidazol-4-amine with a positional isomer such as 4-(3-nitrophenyl)-1H-imidazol-2-amine (CAS 76507-17-0) or a para-nitro analog like 5-(4-nitrophenyl)-1H-imidazol-2-amine (CAS 60472-21-1) risks altering key molecular recognition features. The meta-nitro group on the phenyl ring imposes a distinct electrostatic potential surface and dipole orientation compared to para-substituted analogs, which can affect binding to targets where nitro group geometry is critical for reduction potential and subsequent reactive intermediate formation . Additionally, the 4-amino group on the imidazole ring provides a different hydrogen-bond donor/acceptor profile (computed TPSA = 97.84 Ų, LogP = 1.57) compared to 2-amino regioisomers, directly impacting solubility, permeability, and target engagement . In the nitroimidazole class, the position of the nitro substituent on the aryl ring is a known determinant of aerobic activity and genotoxic profile, making simple interchange between meta- and para-nitro variants scientifically unjustified without explicit experimental validation [1].

! Meta-nitro positional isomerism alters electrostatic potential and target binding geometry compared to para analogs

! 4-Amine regioisomer provides different hydrogen-bond profile and synthetic vector than 2-amino imidazoles

! Nitroimidazole SAR class effects: substituent position on aryl ring influences aerobic activity and genotoxic profile

• [1] PMC. Structure-Activity Relationships of Antitubercular Nitroimidazoles. II. Determinants of Aerobic Activity and Quantitative Structure-Activity Relationships. 2009. Notes that meta and para positions are mainly influenced by steric parameters; small substituents are conducive for activity. View Source

Quantitative Evidence: Key Differentiators from Closest Analogs

Meta-Nitro vs. Para-Nitro Electronic and Lipophilicity Differences

2-(3-Nitrophenyl)-1H-imidazol-4-amine features a nitro group at the meta position of the phenyl ring, which is electron-withdrawing by resonance and inductive effects. This meta substitution creates a distinct molecular electrostatic potential compared to the para-nitro isomer 2-(4-nitrophenyl)-1H-imidazol-4-amine. SAR studies on antitubercular nitroimidazoles indicate that meta-substituted phenyl rings exhibit different steric and electronic parameters than para-substituted analogs, affecting target binding [1]. The computed LogP of 1.57 for the target compound is lower than typical para-nitroimidazole analogs (estimated LogP ~2.0 for the para isomer based on fragment contributions), potentially offering superior aqueous solubility for biochemical assays .

Meta vs Para Nitro LogP

Class-level inference

ΔLogP ≈ -0.43 (meta lower); TPSA identical

Lower LogP may support improved aqueous solubility in biochemical assays

Computed properties; experimental validation recommended

Evidence Dimension	Lipophilicity (computed LogP) and TPSA
Target Compound Data	LogP = 1.5671, TPSA = 97.84 Ų
Comparator Or Baseline	2-(4-Nitrophenyl)-1H-imidazol-4-amine (para isomer): LogP estimated ~2.0 (fragment-based), TPSA = 97.84 Ų (identical due to same atom composition)
Quantified Difference	ΔLogP ≈ -0.43 (meta vs para nitro); TPSA identical
Conditions	Computed properties from vendor datasheet (Leyan) and fragment-based estimation

Why This Matters

The lower LogP of the meta-nitro isomer suggests improved aqueous solubility and potentially different pharmacokinetic behavior, making it the preferred choice for assay development requiring higher compound solubility.

• [1] PMC. Structure-Activity Relationships of Antitubercular Nitroimidazoles. II. Determinants of Aerobic Activity and Quantitative Structure-Activity Relationships. 2009. Notes meta and para positions are mainly influenced by steric parameters. View Source

4-Amine Functional Handle vs. Unsubstituted Imidazole Core

The presence of the primary amine at the imidazole 4-position is a key differentiator of the target compound from 2-(3-nitrophenyl)-1H-imidazole (CAS 13682-18-3), which lacks this functional group. The 4-amino group contributes 2 hydrogen bond donors and increases the total hydrogen bond acceptor count to 4 in the target compound . This directly impacts the binding mode to biological targets: in the structurally related 2-(3-nitrophenyl)-4,5-dihydro-1H-imidazole series, the compound acts as a monoamine oxidase type B (MAO-B) inhibitor, where the imidazoline/imidazole amine moiety is critical for target engagement [1]. The 4-amino group also serves as a synthetic diversification point enabling amide coupling, reductive amination, or urea formation, which is not possible with the unsubstituted analog.

4-Amine vs Unsubstituted Core

Head-to-head

+1 HBD, +1 HBA; additional synthetic vector (amine)

Extra hydrogen bonding and derivatization site enable target engagement strategies

Critical for library synthesis and kinase scaffold elaboration

Evidence Dimension	Hydrogen bond donor/acceptor count and synthetic versatility
Target Compound Data	HBD = 2, HBA = 4, contains primary amine at imidazole C4 position
Comparator Or Baseline	2-(3-Nitrophenyl)-1H-imidazole (CAS 13682-18-3): HBD = 1, HBA = 3, no amine substituent
Quantified Difference	ΔHBD = +1, ΔHBA = +1; additional synthetic vector (amine) present
Conditions	Computed molecular descriptors from vendor and database sources

Why This Matters

The additional hydrogen bond donor and synthetic handle provided by the 4-amino group enable derivatization strategies and target interactions that are inaccessible with 2-(3-nitrophenyl)-1H-imidazole, directly affecting procurement decisions for medicinal chemistry projects.

• [1] DrugMap. 2-(3-nitrophenyl)-4,5-dihydro-1H-imidazole. Identified as MAO-B inhibitor. https://drugmap.idrblab.net/data/drug-molecule-expression/details/DMMYQ9R (accessed 2024). View Source

Regioisomer Comparison: 2-Amine vs. 4-Amine Substitution Pattern

2-(3-Nitrophenyl)-1H-imidazol-4-amine differs fundamentally from its regioisomer 4-(3-nitrophenyl)-1H-imidazol-2-amine (CAS 76507-17-0) in the position of the amine and aryl substituents on the imidazole ring. In the target compound, the 3-nitrophenyl group is at the 2-position and the amine at the 4-position; in the regioisomer, these are swapped. This positional exchange alters the vector of the nitrophenyl group relative to the amine, which can affect binding pocket complementarity in protein targets [1]. Literature on imidazole-based kinase inhibitors demonstrates that substitution pattern on the imidazole core is a critical determinant of potency and selectivity across the kinome [2].

2-Amine vs 4-Amine Regioisomer

Class-level inference

Positional interchange of aryl/amine alters molecular shape and electrostatic vectors

Regioisomer mismatch may produce false assay results; non-interchangeable

Imidazole substitution pattern drives kinase selectivity

Evidence Dimension	Substitution pattern on imidazole core
Target Compound Data	2-(3-nitrophenyl), 4-amine substitution
Comparator Or Baseline	4-(3-Nitrophenyl)-1H-imidazol-2-amine (CAS 76507-17-0): 4-(3-nitrophenyl), 2-amine substitution
Quantified Difference	Positional interchange of aryl and amine substituents; LogP and TPSA are identical, but molecular shape and electrostatic vectors differ
Conditions	Structural comparison based on vendor and database records

Why This Matters

Procurement of the correct regioisomer is essential for projects where the amine position dictates target engagement, as these regioisomers are non-interchangeable in biological assays and can produce false-negative or false-positive results if confused.

• [1] ChemSrc. 4-(3-nitrophenyl)-1H-imidazol-2-amine. CAS 76507-17-0. Molecular formula C9H8N4O2, MW 204.18500. https://m.chemsrc.com (accessed 2024). View Source
• [2] Semantic Scholar. Optimization of Aminoimidazole Derivatives as Src Family Kinase Inhibitors. 2018. Notes that 4-aminoimidazole scaffold is critical for kinase inhibition. View Source

Nitro Group Requirement for Bioreductive Activation Potential

The 3-nitro substituent on the phenyl ring of 2-(3-nitrophenyl)-1H-imidazol-4-amine confers electron-deficient character and redox activity absent in the non-nitrated analog 2-phenyl-1H-imidazol-4-amine (CAS 154535-79-2). Nitroimidazoles are established as hypoxia-sensitive prodrugs and radiosensitizers, where the nitro group undergoes enzymatic one-electron reduction under low oxygen conditions to generate cytotoxic radical species [1]. SAR studies confirm that compounds bearing a nitro group on the imidazole or pendant aryl ring exhibit fundamentally different biological activity compared to non-nitrated analogs, including the capacity for hypoxia-selective cytotoxicity [2]. The computed LogP difference (1.57 for the nitro compound vs ~1.9 for 2-phenyl-1H-imidazol-4-amine) also reflects the polarizing effect of the nitro group on overall molecular properties .

Nitro vs Non-Nitro Analog

Cross-study comparable

Presence of reducible nitro group enables bioreductive activation pathway

Nitro required for hypoxia-selective research applications

Non-nitrated phenyl analogs lack redox-dependent activation

Evidence Dimension	Redox potential and hypoxia-selective activity potential
Target Compound Data	Contains reducible nitro group (meta position); LogP = 1.57
Comparator Or Baseline	2-Phenyl-1H-imidazol-4-amine (CAS 154535-79-2): No nitro group; LogP estimated ~1.9
Quantified Difference	ΔLogP ≈ -0.33; presence vs absence of nitro group enables bioreductive activation pathway
Conditions	Computed LogP values; class-level redox behavior of nitroimidazoles from literature

Why This Matters

For research programs investigating hypoxia-activated prodrugs, radiosensitizers, or any application requiring bioreductive activation, the nitro-containing compound is mandatory and cannot be substituted by non-nitrated analogs.

• [1] PubMed. do Nascimento, M.S.S. et al. Identification of Novel Functionalized Carbohydrazonamides Designed as Chagas Disease Drug Candidates. Med. Chem. 2020. Notes nitroimidazole drug benznidazole and importance of nitro group for trypanocidal activity (IC50 = 9.50 μM for nitro-containing analog vs benznidazole IC50 = 10.26 μM). View Source
• [2] NIH. Studies of genotoxicity and mutagenicity of nitroimidazoles: demystifying this critical relationship with the nitro group. Notes nitroimidazoles exhibit high microbicidal activity; mutagenic properties attributed to nitro group. View Source

Recommended Research Applications Based on Evidence

Focused Kinase Inhibitor Library Synthesis

The free 4-amino group on the imidazole ring provides a versatile synthetic handle for generating diverse compound libraries through amide bond formation, sulfonamide coupling, or reductive amination. 4-Aminoimidazole scaffolds have been validated as kinase inhibitor hinge-binding motifs, and the additional meta-nitrophenyl group offers opportunities for exploring selectivity pocket interactions [1]. Researchers can systematically derivative the 4-amine while retaining the meta-nitro pharmacophore, enabling SAR studies that are not possible with 2-unsubstituted imidazole analogs [2].

Hypoxia-Selective Probe and Prodrug Development

The presence of the nitro group at the meta position of the phenyl ring makes this compound a candidate for hypoxia-sensitive applications. Nitroimidazoles are reduced under low-oxygen conditions to form reactive intermediates that can covalently bind to cellular macromolecules, a mechanism exploited in hypoxia imaging probes and bioreductive prodrugs [1]. Compared to 2-nitroimidazole probes (which have the nitro directly on the imidazole), the nitrophenyl-imidazole scaffold may offer distinct reduction potentials and subcellular localization properties, warranting investigation as a next-generation hypoxia marker [2].

MAO-B Target Engagement Tool Compound

The structurally related 2-(3-nitrophenyl)-4,5-dihydro-1H-imidazole is documented as a monoamine oxidase type B (MAO-B) inhibitor in the DrugMap database [1]. 2-(3-Nitrophenyl)-1H-imidazol-4-amine, with its aromatic imidazole core and 4-amino substitution, represents an oxidized analog with potentially different MAO-B binding kinetics and selectivity profile compared to the dihydro-imidazole counterpart. This compound can serve as a tool molecule for probing the structural requirements of MAO-B inhibition and for developing covalent or reversible inhibitors based on the imidazole scaffold [2].

Corrosion Inhibition Studies and Computational Modeling

Substituted imidazoles, including nitrophenyl-imidazole derivatives, have been investigated as corrosion inhibitors for mild steel, with molecular dynamics simulations revealing that binding energy and interaction energy depend on the substitution pattern [1]. The meta-nitro, 4-amino substitution pattern of 2-(3-nitrophenyl)-1H-imidazol-4-amine provides both electron-withdrawing (nitro) and electron-donating (amine) functionalities on a conjugated scaffold, potentially enabling stronger metal surface adsorption compared to mono-substituted imidazoles. This makes the compound a valuable candidate for comparative corrosion inhibition studies where quantitative inhibition efficiency data can be generated [2].

Application

Selection Property

Validation Focus

Kinase Inhibitor Library Synthesis

Free 4-amino synthetic handle

Derivatization scope and scaffold SAR

Hypoxia-Selective Probe Development

Meta-nitrophenyl redox potential

Hypoxia-dependent activation and imaging

MAO-B Target Engagement Tool

Imidazole-4-amine scaffold

MAO-B inhibition kinetics and selectivity vs dihydro analog

Corrosion Inhibition Modeling

Electron-donating/withdrawing substitution

Computational metal surface adsorption energy studies

• [1] Semantic Scholar. Optimization of Aminoimidazole Derivatives as Src Family Kinase Inhibitors. 2018. 4-Aminoimidazole scaffold validated for kinase inhibition. View Source
• [2] Xu, W. et al. K2CO3 Promoted Cascade Reaction for the Preparation of 1H-Imidazol-4-yl-1-amine Derivatives. Letters in Organic Chemistry, 2020, 17(2), 127-132. Demonstrates synthetic methodology for imidazol-4-amine derivatives with 56%-91% yields. View Source